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Compound of Interest

Compound Name: Antimicrobial agent-6

Cat. No.: B12395941 Get Quote

Essential Safety and Handling Guide for
Antimicrobial Agent-6
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of Antimicrobial Agent-6 (CAS No. 2978694-10-7). Adherence to these guidelines is

essential to ensure a safe laboratory environment and the integrity of your research.

Product Information and Properties
Antimicrobial Agent-6 is a potent compound with activity against both gram-positive and

gram-negative bacteria. It also exhibits anti-inflammatory properties.[1]
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Property Value Reference

CAS Number 2978694-10-7 [1]

Molecular Formula C40H64N16 [1]

Molecular Weight 769.04 g/mol [1]

Appearance Powder [2]

Storage (Powder) -20°C for 3 years [2]

Storage (In solvent) -80°C for 1 year [2]

Quantitative Efficacy Data
Parameter Value Organisms Reference

Minimum Inhibitory

Concentration (MIC)
4-8 µg/mL

Gram-positive and

gram-negative

bacteria

[1]

Geometric Mean MIC 5 µg/mL

E. coli, P. aeruginosa,

S. epidermidis, S.

aureus

[1]

Minimum Hemolytic

Concentration (MHC)
>256 µg/mL - [1]

Therapeutic Index 102.4 - [1]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment is required when handling Antimicrobial
Agent-6 to minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves
Nitrile or other appropriate

material.

Eye Protection
Safety glasses with side

shields or goggles

Skin and Body Protection Laboratory coat Fully buttoned.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

handling large quantities or if

dust is generated.

Operational Plan: Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[3]

Avoid inhalation of dust.[3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3]

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.[3]

Keep in a cool, dry, and well-ventilated place.[3]

Follow specific storage temperature recommendations: -20°C for the powder form and -80°C

when in solvent.[2]

Disposal Plan
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Antimicrobial Agent-6 is a triazine-based compound. The disposal of triazine-containing

waste must be handled with care to prevent environmental contamination.

Waste Categorization:

Solid Waste: Unused or expired powder, contaminated consumables (e.g., weigh boats,

pipette tips).

Liquid Waste: Solutions of Antimicrobial Agent-6, contaminated solvents.

Disposal Procedures:

Segregation: All waste contaminated with Antimicrobial Agent-6 must be segregated from

general laboratory waste.

Labeling: Waste containers must be clearly labeled as "Hazardous Chemical Waste:

Antimicrobial Agent-6 (Triazine Compound)".

Containment:

Solid Waste: Collect in a designated, sealed, and puncture-resistant container.

Liquid Waste: Collect in a compatible, sealed, and leak-proof container. Do not mix with

incompatible wastes.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific procedures.

Spent Triazine: The reaction of triazine compounds can produce byproducts that require

proper disposal, often at a hazardous materials disposal facility.[2]

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Determination
(Broth Microdilution Method)
This protocol outlines a general procedure for determining the MIC of Antimicrobial Agent-6.
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Preparation

Assay Incubation Results

Prepare serial dilutions of Antimicrobial Agent-6 in broth

Inoculate each well of a 96-well plate with bacterial suspension

Prepare standardized bacterial inoculum (~5x10^5 CFU/mL)

Add diluted Antimicrobial Agent-6 to respective wells Include growth and sterility controls Incubate plates at 37°C for 18-24 hours Visually inspect for turbidity (bacterial growth) Determine MIC: lowest concentration with no visible growth
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Receipt & Storage

Handling & Use

Waste Generation & Segregation

Disposal

Receive Antimicrobial Agent-6

Store at recommended temperature (-20°C or -80°C)

Don appropriate PPE

Handle in a ventilated area

Perform experiment

Generate solid and liquid waste

Segregate waste at the point of generation

Label waste containers clearly

Store waste in designated area

Arrange for pickup by EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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